Methyl (2'-fluoro-4'-hydroxy-1,1'-biphenyl-4-yl)acetate

• Molecular Formula: C15H13FO3
• Molecular Weight: 260.26 g/mol
• IUPAC Name: methyl 2-[4-(2-fluoro-4-hydroxyphenyl)phenyl]acetate
• InChI: InChI=1S/C15H13FO3/c1-19-15(18)8-10-2-4-11(5-3-10)13-7-6-12(17)9-14(13)16/h2-7,9,17H,8H2,1H3
• InChI Key: HTDBBYQJHKDCRR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC=C(C=C1)C2=C(C=C(C=C2)O)F

Description

Methyl (2'-fluoro-4'-hydroxy-1,1'-biphenyl-4-yl)acetate is a useful research compound. Its molecular formula is C15H13FO3 and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After palladium acetate (II) (50 mg, 0.22 mmol), tri-o-tolylphosphine (135 mg, 0.44 mmol) and a 2N aqueous sodium carbonate solution (15 ml) were added to a solution of methyl [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetate (2.04 g, 7.39 mmol) obtained in Example (12-1) and 4-bromo-3-fluorophenol (1.69 g, 8.87 mol) in N,N-dimethylformamide (50 ml), the mixture was stirred at 80° C. for 3 hours. The reaction mixture was poured into 0.5N hydrochloric acid and the mixture was extracted with ethyl acetate (three times). The organic layer was successively washed with water (twice) and a saturated aqueous NaCl solution and dried with anhydrous sodium sulfate. The residue obtained by removing the solvent under reduced pressure was purified by silica gel column chromatography (eluting solvent: n-hexane/ethyl acetate=80/20-50/50) to give methyl (2′-fluoro-4′-hydroxy-1,1′-biphenyl-4-yl)acetate (1.13 g, yield: 59%).